Cas no 1404-04-2 (neomycin)
neomycin structure
Product Name:neomycin
CAS No:1404-04-2
MF:C23H46N6O13
MW:614.643746852875
CID:95122
PubChem ID:4454
Update Time:2024-02-28
neomycin Chemical and Physical Properties
Names and Identifiers
-
- neomycin
- CCRIS 5462
- Caswell No. 595
- EPA Pesticide Chemical Code 006303
- Fradiomycin
- Fradiomycinum
- Myacyne
- sulfate (salt)(1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside sulfate (1:1)
- (1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2S,3R,6R)-3-amino-6-{[(1S,2R,3R,4R,5R)-2-amino-5-(aminomethyl)-3,4-dihydroxycyclohexyl]oxy}-2-hydroxycyclohexyl 3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-({3-O-[(5xi)-2,6-diamino-2,6-dideoxy-alpha-D-xylo-hexopyranosyl]-beta-D-ribofuranosyl}oxy)-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
- (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-D-glucopyranoside sulfate (salt)
- NEOMYCIN SULFATE
- Bycomycin
- Jernadex
- neolate
- neomas
- neomcin
- neomin
- Neomyacin
- nivemycin
- mycifradin
- vonamycin powder v
- Pimavecort
- SCHEMBL851702
- 1404-04-2
- Fradiomycin B; Neomycin B; Actilin; Soframycin;Antibiotic 10676
- BCP14932
- CHEMBL266347
- FT-0774807
- SCHEMBL20075740
- 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(aminomethyl)-4,5-dihydroxy-oxan-2-yl]oxy-6-hydroxy-cyclohexyl]oxy-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy-oxane-3,4-diol
- 5-amino-2-(aminomethyl)-6-[5-[3,5-diamino-2-[3-amino-6-(aminomethyl)-4 ,5-dihydroxy-oxan-2-yl]oxy-6-hydroxy-cyclohexyl]oxy-4-hydroxy-2-(hydro xymethyl)oxolan-3-yl]oxy-oxane-3,4-diol
- Fradiomycin B;Neomycin B
- AKOS037478322
- NS00010003
-
- Inchi: 3
- InChI Key: PGBHMTALBVVCIT-UHFFFAOYSA-N
- SMILES: NCC1OC(OC2C(CO)OC(OC3C(O)C(N)CC(N)C3OC3OC(CN)C(O)C(O)C3N)C2O)C(N)C(O)C1O
Computed Properties
- Exact Mass: 908.21400
- Monoisotopic Mass: 908.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 42
- Rotatable Bond Count: 9
- Complexity: 872
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 602A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -9
Experimental Properties
- Color/Form: White or off white powder
- Density: 1.61 g/cm3
- Melting Point: 250 º C (decomposition)
- Boiling Point: 1046.1ºC at 760 mmHg
- Flash Point: 586.5ºC
- Solubility: H2O: 50 mg/mL As a stock solution. Stock solutions should be filter sterilized and stored at 2-8°C. Stable at 37°C for 5 days.
- PSA: 602.05000
- LogP: -3.40950
- Solubility: Very soluble in water, very slightly soluble in ethanol, insoluble in ether, acetone, chloroform
neomycin Security Information
- WGK Germany:3
- Hazard Category Code: 42/43
- Safety Instruction: 22-36/37-45
- FLUKA BRAND F CODES:3-8-10
- RTECS:QP4375000
-
Hazardous Material Identification:
- Storage Condition:2-8°C
neomycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N390038-1mg |
Neomycin |
1404-04-2 | 1mg |
$ 165.00 | 2023-02-02 | ||
| TRC | N390038-10mg |
Neomycin |
1404-04-2 | 10mg |
$ 1305.00 | 2023-02-02 | ||
| A2B Chem LLC | AA62458-100mg |
Neomycin |
1404-04-2 | >98%(HPLC) | 100mg |
$2748.00 | 2024-04-20 | |
| A2B Chem LLC | AA62458-5mg |
Neomycin |
1404-04-2 | >98%(HPLC) | 5mg |
$1128.00 | 2024-04-20 | |
| A2B Chem LLC | AA62458-50mg |
Neomycin |
1404-04-2 | >98%(HPLC) | 50mg |
$2197.00 | 2024-04-20 |
neomycin Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
1404-04-2 (neomycin) Related Products
- 59-01-8(Kanamycin A)
- 14542-93-9(1,1,3,3-Tetramethylbutyl isocyanide)
- 119-04-0(Framycetin)
- 39687-95-1(methyl 2-isocyanoacetate)
- 4696-76-8(Bekanamycin)
- 2769-64-4(Butyl Isocyanide)
- 148411-57-8(Chitosan oligosaccharide)
- 8063-07-8(kanamycin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk